Tri(Amino-PEG4-amide)-amine TFA salt

• Molecular Formula: C39H81N7O15
• Molecular Weight: 888.11
• IUPAC Name: N,N',N''-(nitrilotris(ethane-2,1-diyl))tris(1-amino-3,6,9,12-tetraoxapentadecan-15-amide)
• InChI: InChI=1S/C39H81N7O15/c40-4-16-53-22-28-59-34-31-56-25-19-50-13-1-37(47)43-7-10-46(11-8-44-38(48)2-14-51-20-26-57-32-35-60-29-23-54-17-5-41)12-9-45-39(49)3-15-52-21-27-58-33-36-61-30-24-55-18-6-42/h1-36,40-42H2,(H,43,47)(H,44,48)(H,45,49)
• InChI Key: YGEMWQLDBQAVBU-UHFFFAOYSA-N
• SMILES: O=C(CCOCCOCCOCCOCCN)NCCN(CCNC(CCOCCOCCOCCOCCN)=O)CCNC(CCOCCOCCOCCOCCN)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Tri(Amino-PEG4-amide)-amine TFA salt

Description

Tri(Amino-PEG4-amide)-amine TFA salt is a PEG derivative containing three amino groups. The amino groups are reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. Peg Linkers may be useful in the development of antibody drug conjugates.

Scientific Research Applications

PEGylated PAMAM Dendrimers

Poly(amidoamine) (PAMAM) dendrimers are highly branched, well-defined macromolecules with numerous active amine groups. These dendrimers can enhance the solubility of hydrophobic drugs and be engineered for specific targeting due to their numerous reactive surface groups. However, the amine groups can be toxic in physiological conditions, limiting the application of PAMAM. PEGylation, the conjugation of polyethylene glycol (PEG), is a widely used approach to mitigate this toxicity. PEGylated PAMAM dendrimers not only reduce the limitations of traditional dendrimers such as drug leakage, immunogenicity, and systemic cytotoxicity but also enhance the solubilization of hydrophobic drugs and facilitate DNA transfection, siRNA delivery, and tumor targeting (Luong et al., 2016).

Carbon Capture Using Amino Acid Salt Solutions

Amino acid salt (AAS) solutions are emerging as promising CO2 absorbents, surpassing traditional amine solutions in environmental compatibility, lower evaporation, and fewer degradation issues. AASs demonstrate effective CO2 capture, with detailed insights into the thermodynamics and kinetics of CO2 and AAS interactions. They also show promise in blended solutions for absorption or regeneration performance. This opens avenues for future research on CO2-AAS systems and provides guidelines for effective carbon capture by new absorbents (Zhang et al., 2018).

Removal of PFAS by Amine-Functionalized Sorbents

Amine-containing sorbents offer alternative solutions for controlling perfluoroalkyl and polyfluoroalkyl substances (PFAS) in municipal water and wastewater treatment at relatively low concentrations. The removal of PFAS by aminated sorbents relies on electrostatic interactions, hydrophobic interactions, and sorbent morphology. The design of next-generation sorbents should consider these factors and their contributions (Ateia et al., 2019).

Applications of Amino-1,2,4-triazoles in Fine Organic Synthesis

Amino-1,2,4-triazoles are pivotal raw materials in the fine organic synthesis industry, used in producing agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. Their applications extend to producing analytical reagents, flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids, crucial in applied sciences, biotechnology, energy, and chemistry (Nazarov et al., 2021).